(4-Bromophenyl)(2-toluidino)acetonitrile

• Molecular Formula: C15H13BrN2
• Molecular Weight: 301.18 g/mol
• IUPAC Name: 2-(4-bromophenyl)-2-(2-methylanilino)acetonitrile
• InChI: InChI=1S/C15H13BrN2/c1-11-4-2-3-5-14(11)18-15(10-17)12-6-8-13(16)9-7-12/h2-9,15,18H,1H3
• InChI Key: JREQPCLUMBDHPA-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1NC(C#N)C2=CC=C(C=C2)Br

Description

(4-Bromophenyl)(2-toluidino)acetonitrile, also known as BTACN, is a chemical compound that has gained attention in scientific research due to its potential applications in medicinal chemistry. It is a member of the acetonitrile class of compounds and is known for its diverse range of biological activities. In

Mechanism of Action

The mechanism of action of (4-Bromophenyl)(2-toluidino)acetonitrile is not fully understood, but it is believed to involve the modulation of various signaling pathways within cells. (4-Bromophenyl)(2-toluidino)acetonitrile has been shown to inhibit the activity of certain enzymes and proteins that are involved in cell growth and survival. It has also been found to modulate the expression of certain genes that are involved in inflammation and immune response.
Biochemical and physiological effects:
(4-Bromophenyl)(2-toluidino)acetonitrile has been shown to have various biochemical and physiological effects. It has been found to induce apoptosis in cancer cells by activating caspase enzymes and inhibiting the activity of anti-apoptotic proteins. (4-Bromophenyl)(2-toluidino)acetonitrile has also been shown to inhibit the production of inflammatory mediators such as prostaglandins and cytokines. Additionally, (4-Bromophenyl)(2-toluidino)acetonitrile has been found to modulate the activity of certain ion channels and receptors in the nervous system, which may contribute to its anti-nociceptive effects.

Advantages and Limitations for Lab Experiments

(4-Bromophenyl)(2-toluidino)acetonitrile has several advantages for lab experiments. It is relatively easy to synthesize and is readily available. Additionally, it has been extensively studied for its biological activities, which makes it a useful tool for investigating various signaling pathways and cellular processes. However, one limitation of (4-Bromophenyl)(2-toluidino)acetonitrile is that it may exhibit off-target effects, which can complicate the interpretation of results.

Future Directions

There are several future directions for research on (4-Bromophenyl)(2-toluidino)acetonitrile. One area of interest is the development of more potent analogs that exhibit improved efficacy and selectivity. Additionally, further studies are needed to fully understand the mechanism of action of (4-Bromophenyl)(2-toluidino)acetonitrile and its potential applications in various disease states. Finally, more research is needed to explore the safety and toxicity profile of (4-Bromophenyl)(2-toluidino)acetonitrile, particularly in vivo.

Synthesis Methods

The synthesis method of (4-Bromophenyl)(2-toluidino)acetonitrile involves the reaction of 4-bromobenzaldehyde and 2-toluidine in the presence of acetonitrile and a catalyst. The reaction proceeds through a nucleophilic substitution mechanism, where the nitrogen atom of 2-toluidine attacks the carbon atom of 4-bromobenzaldehyde, resulting in the formation of (4-Bromophenyl)(2-toluidino)acetonitrile.

Scientific Research Applications

(4-Bromophenyl)(2-toluidino)acetonitrile has been extensively studied for its potential applications in medicinal chemistry. It has been found to exhibit various biological activities, including anti-cancer, anti-inflammatory, and anti-microbial properties. (4-Bromophenyl)(2-toluidino)acetonitrile has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been found to possess potent anti-inflammatory activity by inhibiting the production of inflammatory mediators. Additionally, (4-Bromophenyl)(2-toluidino)acetonitrile has been shown to exhibit anti-microbial activity against a range of bacterial strains.